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Compound of Interest

Compound Name: BMS-199264 hydrochloride

Cat. No.: B606220

Technical Support Center: BMS-199264
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage and handling of BMS-
199264 hydrochloride.

Frequently Asked Questions (FAQSs)

1. What is the recommended method for long-term storage of solid BMS-199264
hydrochloride?

For long-term stability, solid BMS-199264 hydrochloride should be stored in a dry, dark
environment. The recommended temperature for long-term storage (months to years) is -20°C.
For short-term storage (days to weeks), it can be kept at 0-4°C.[1][2]

2. How should | store BMS-199264 hydrochloride once it is dissolved in a solvent?

Stock solutions of BMS-199264 hydrochloride should be aliquoted to avoid repeated freeze-
thaw cycles.[3] For optimal stability, store these aliquots at -80°C for up to 6 months or at -20°C
for up to 1 month.[1][3] Ensure the container is sealed and protected from moisture.[3]

3. What is the mechanism of action of BMS-199264 hydrochloride?
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BMS-199264 hydrochloride is a potent and selective inhibitor of the F1FO ATP hydrolase
activity of mitochondrial F1FO ATP synthase, with an IC50 of 0.5 uM.[3][4][5] It does not inhibit
the ATP synthase function of the enzyme.[1][4][6] Under ischemic conditions, the F1FO ATP
synthase can reverse its function and hydrolyze ATP; BMS-199264 hydrochloride specifically
prevents this ATP depletion.[6][7]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Precipitation or phase
separation during solution

preparation.

The compound may not be

fully dissolved.

Gentle heating and/or
sonication can be used to aid
dissolution.[3] Ensure the
correct solvent system is being
used for your desired

concentration.

Inconsistent experimental

results.

Degradation of the compound
due to improper storage or

handling.

Always aliquot stock solutions
to minimize freeze-thaw
cycles.[3] Ensure the storage
temperatures and durations
outlined in the storage
guidelines are strictly followed.
Use freshly prepared solutions

for critical experiments.

Compound appears to have no

effect in the experiment.

The compound may not be
active due to degradation. The
experimental model may not

be appropriate.

Verify the storage conditions
and age of the compound. Run
a positive control if available.
Confirm that the target (F1FO
ATP hydrolase) is relevant and
active in your experimental
system under the tested

conditions (e.g., ischemia).

Observed effects are not
consistent with the known

mechanism of action.

Potential off-target effects or
issues with the experimental

setup.

BMS-199264 has been shown
to not have ATP-sensitive K+
(KATP) channel activity.[7] If
unexpected effects are
observed, re-evaluate the
experimental design and
consider potential confounding

factors.

Experimental Protocols & Data
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Solubility Data

BMS-199264 hydrochloride is soluble in DMSO.[2][5] For in vivo formulations, co-solvents are
typically required.

Solvent System Achievable Concentration

DMSO = 80 mg/mL (140.96 mM)

10% DMSO + 40% PEG300 + 5% Tween 80 +

) > 3.3 mg/mL (5.81 mM)
45% Saline

10% DMSO + 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (4.41 mM)

10% DMSO + 90% Corn QOil = 2.5 mg/mL (4.41 mM)

Data sourced from MedchemExpress and TargetMol.[3][5]

In Vitro F1F0 ATP Hydrolase Inhibition Assay Protocol

This protocol is a generalized representation based on the reported activity of BMS-199264.

» Prepare Submitochondrial Particles (SMPs): Isolate mitochondria from the tissue of interest
(e.g., rat heart) via differential centrifugation. Prepare SMPs by sonication or homogenization
of the isolated mitochondria.

o Assay Buffer: Prepare an assay buffer appropriate for measuring ATPase activity (e.g.,
containing Tris-HCI, sucrose, and EDTA).

e Prepare BMS-199264 Hydrochloride Solutions: Prepare a stock solution of BMS-199264
hydrochloride in DMSO. Serially dilute the stock solution to obtain a range of desired
concentrations for testing.

¢ Reaction Initiation: Add SMPs to the assay buffer containing the desired concentration of
BMS-199264 hydrochloride or vehicle control. Initiate the reaction by adding ATP.

e Measure ATP Hydrolysis: Measure the rate of ATP hydrolysis, typically by quantifying the
amount of inorganic phosphate (Pi) produced over time using a colorimetric assay (e.g.,
malachite green assay).
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o Data Analysis: Plot the rate of ATP hydrolysis against the concentration of BMS-199264
hydrochloride to determine the IC50 value.

Visualizations

Experimental Workflow for In Vitro Studies

Preparation

Prepare BMS-199264 HCI Prepare Assay Components
Stock Solution (DMSO) (Buffer, SMPs, ATP)

\

Create Serial Dilutions

\liiperim t

Incubate SMPs with
BMS-199264 HCI

i

Initiate Reaction with ATP

:

Measure ATP Hydrolysis

Data %walysis

Plot Data

:

Determine IC50

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b606220?utm_src=pdf-body
https://www.benchchem.com/product/b606220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

Click to download full resolution via product page

Caption: A typical experimental workflow for in vitro analysis.

Mechanism of Action of BMS-199264 Hydrochloride
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Caption: Inhibition of ATP hydrolase activity during ischemia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/search.html?q=BMS-199264&ft=&fa=&fp=
https://www.targetmol.com/compound/bms-199264%20hydrochloride
https://pubmed.ncbi.nlm.nih.gov/19035880/
https://pubmed.ncbi.nlm.nih.gov/19035880/
https://journals.physiology.org/doi/pdf/10.1152/ajpheart.01019.2003
https://www.benchchem.com/product/b606220#long-term-storage-and-handling-of-bms-199264-hydrochloride
https://www.benchchem.com/product/b606220#long-term-storage-and-handling-of-bms-199264-hydrochloride
https://www.benchchem.com/product/b606220#long-term-storage-and-handling-of-bms-199264-hydrochloride
https://www.benchchem.com/product/b606220#long-term-storage-and-handling-of-bms-199264-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

